Cas no 2222440-54-0 (3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid)

• Product Name: 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid
• CAS No: 2222440-54-0
• MF: C₁₆H₂₃NO₄Si
• MW: 321.443625688553
• CID: 4640799
• Update Time: 2025-10-29

3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid

• Inchi： 1S/C16H23NO4Si/c1-16(2,3)21-15(20)17-10-22(4,5)12-9-7-6-8-11(12)13(17)14(18)19/h6-9,13H,10H2,1-5H3,(H,18,19)
• InChI Key： RDONIAOGOZAUEQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C(O)=O)C2=CC=CC=C2[Si](C)(C)C1

Additional information on 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid

Introduction to 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid (CAS No: 2222440-54-0)

3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid, identified by its CAS number 2222440-54-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azasiline derivatives, which are known for their unique structural and functional properties. The presence of a tert-butoxycarbonyl (Boc) group in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular framework of 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid incorporates a fused benzo[d][1,3]azasilinone core. This core structure is characterized by its nitrogen-rich environment, which contributes to its potential biological activity. The tetrahydro substitution at the 1,2-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets. Such structural features make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been growing interest in azasiline derivatives due to their demonstrated pharmacological properties. These compounds have shown promise as scaffolds for developing novel therapeutic agents targeting various diseases. Specifically, the Boc-protected azasiline derivative has been investigated for its potential role in modulating enzyme activity and receptor binding. The tert-butoxycarbonyl group not only provides stability during synthetic processes but also serves as a handle for further functionalization, allowing chemists to tailor the molecule for specific applications.

One of the most compelling aspects of 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid is its utility in peptide coupling reactions. The Boc group is a well-established protecting group in peptide synthesis, ensuring that the amine functionality remains protected until it is ready to be incorporated into a larger peptide chain. This property makes it an essential reagent in the field of proteomics and peptidomimetics. The compound’s ability to facilitate high-yield peptide bond formation under mild conditions underscores its importance in synthetic chemistry.

Recent studies have highlighted the potential of azasiline derivatives as inhibitors of proteases and kinases. These enzymes play critical roles in numerous biological pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that can selectively bind to these targets, researchers aim to develop drugs that can modulate disease progression effectively. The structural versatility of 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid allows for modifications that can fine-tune its binding affinity and selectivity.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the azasilinone core and subsequent functional group transformations to introduce the Boc protecting group. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for scaling up production and making such compounds more accessible for research purposes.

The pharmacological evaluation of 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3,4-tetrahydrobenzo[d][1,3]azasiline-4-carboxylic acid has revealed promising results in preclinical studies. Initial assays suggest that it exhibits inhibitory activity against certain enzymes associated with disease pathways. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these findings underscore its significance as a lead compound for drug development. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how 3-(tert-Butoxycarbonyl)-1,1-dimethyl-1,2,3，